Cas no 1214366-76-3 (4-Bromo-2-methoxybenzoic acid ethyl ester)

4-Bromo-2-methoxybenzoic acid ethyl ester is a versatile organic compound featuring a bromo group and a methoxy group, which impart distinct reactivity. This compound is widely utilized in synthetic organic chemistry due to its ability to participate in various substitution and elimination reactions. It offers high purity and stability, making it an ideal choice for research and development applications.

4-Bromo-2-methoxybenzoic acid ethyl ester structure

1214366-76-3 structure

Product Name:4-Bromo-2-methoxybenzoic acid ethyl ester

CAS No:1214366-76-3

MF:C₁₀H₁₁BrO₃

MW:259.096542596817

CID:1091770

PubChem ID:46311276

Update Time:2025-10-17

4-Bromo-2-methoxybenzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-methoxybenzoic acid ethyl ester
- ethyl 4-bromo-2-methoxybenzoate
- AKOS005147302
- MB09075
- CS-0189040
- E90395
- 4-Bromo-2-methoxy-benzoic acid ethyl ester
- BENZOIC ACID, 4-BROMO-2-METHOXY-, ETHYL ESTER
- 4-BROMO-2-METHOXYBENZOICACIDETHYLESTER
- 1214366-76-3
- MFCD11042782
- Inchi： 1S/C10H11BrO3/c1-3-14-10(12)8-5-4-7(11)6-9(8)13-2/h4-6H,3H2,1-2H3
- InChI Key： KIJFCXXSVUJWAA-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(=O)OCC)=C(C=1)OC

Computed Properties

Exact Mass: 257.98916g/mol
Monoisotopic Mass: 257.98916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 35.5Å²

4-Bromo-2-methoxybenzoic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015000689-250mg	Ethyl 4-bromo-2-methoxybenzoate	1214366-76-3	97%	250mg	$470.40	2023-09-04
Alichem	A015000689-500mg	Ethyl 4-bromo-2-methoxybenzoate	1214366-76-3	97%	500mg	$806.85	2023-09-04
Alichem	A015000689-1g	Ethyl 4-bromo-2-methoxybenzoate	1214366-76-3	97%	1g	$1504.90	2023-09-04
Chemenu	CM131044-1g	ethyl 4-bromo-2-methoxybenzoate	1214366-76-3	95%	1g	$296	2023-01-10
Aaron	AR0015LH-500mg	Benzoic acid, 4-bromo-2-methoxy-, ethyl ester	1214366-76-3		500mg	$357.00	2023-12-16
Aaron	AR0015LH-1g	Benzoic acid, 4-bromo-2-methoxy-, ethyl ester	1214366-76-3		1g	$476.00	2023-12-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259710-500mg	Ethyl 4-bromo-2-methoxybenzoate	1214366-76-3	95+%	500mg	￥3227.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259710-1g	Ethyl 4-bromo-2-methoxybenzoate	1214366-76-3	95+%	1g	￥4960.00	2024-08-09
Crysdot LLC	CD12172426-1g	4-Bromo-2-methoxybenzoic acid ethyl ester	1214366-76-3	95+%	1g	$313	2024-07-23